Cas no 126069-70-3 (2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo1,2-apyrazine)

• Product name: 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo1,2-apyrazine
• CAS No: 126069-70-3
• MF: C₇H₈N₃F₃
• MW: 191.15372
• MDL: MFCD09834983
• CID: 105787
• PubChem ID: 14719928

2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
• 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo-[1,2-a]pyrazine
• 2-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROIMIDAZO-[1,2-A]PYRAZINE HYDROCHLORIDE
• 2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride
• 2-Trifluoromethyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine
• Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-
• 8-METHYL-2-(TRIFLUOROMETHYL)IMIDAZO[1,2-A]PYRAZINE
• 2-(trifluoroMethyl)-5H,6H,7H,8H-iMidazo[1,2-a]pyrazine
• 2-(TrifluoroMethyl)-5,6,7,8-tetrahydroiMidazo[1,2-a]pyrazine HCl
• 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine 2HCl
• Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)- (9CI)
• AKOS005255469
• 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1.2-alpha]pyrazine
• AB53003
• FS-2796
• EN300-1697072
• FT-0646885
• A805474
• 2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-alpha]pyrazine
• CS-0018906
• SY032917
• DTXSID30563350
• AM20080198
• 5,6,7,8-Tetrahydro-2-(trifluoromethyl)imidazo[1,2-a]pyrazine
• 126069-70-3
• SCHEMBL108034
• MFCD09834983
• STL557526
• DB-014823
• BBL103716
• 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo1,2-apyrazine

• MDL： MFCD09834983
• Inchi： InChI=1S/C7H8F3N3/c8-7(9,10)5-4-13-2-1-11-3-6(13)12-5/h4,11H,1-3H2
• InChI Key： RHYZIHOBSWRZDL-UHFFFAOYSA-N
• SMILES： C1CN2C=C(C(F)(F)F)N=C2CN1

Computed Properties

• Exact Mass: 191.067032g/mol
• Surface Charge: 0
• XLogP3: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 191.067032g/mol
• Monoisotopic Mass: 191.067032g/mol
• Topological Polar Surface Area: 29.8Ų
• Heavy Atom Count: 13
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.56
• Boiling Point: 313℃ at 760 mmHg
• PSA: 29.85000
• LogP: 1.33390

2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo1,2-apyrazine Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo1,2-apyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo1,2-apyrazine

2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine: A Comprehensive Overview

The compound with CAS No. 126069-70-3, known as 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazopyrazines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and advanced materials development.

Imidazopyrazines are known for their unique electronic properties and structural versatility. The trifluoromethyl group attached to the second position of this molecule introduces significant electron-withdrawing effects, which can enhance the compound's stability and reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound as a building block for constructing advanced functional materials.

One of the most promising applications of 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine lies in its use as a precursor for synthesizing novel π-conjugated systems. These systems are critical in the development of organic semiconductors and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer frameworks can significantly improve charge transport properties and device performance.

Moreover, the tetrahydroimidazo[1,2-a]pyrazine core exhibits remarkable thermal stability and mechanical robustness. These attributes make it an ideal candidate for high-temperature applications in aerospace and industrial settings. Recent advancements in synthetic methodologies have enabled the scalable production of this compound with high purity and yield.

In terms of biological applications, 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine has shown potential as a ligand in metalloenzyme mimicry and catalysis. Its ability to coordinate with transition metals facilitates the design of efficient catalysts for organic transformations. This property has been exploited in developing eco-friendly processes for synthesizing fine chemicals and pharmaceutical intermediates.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high regioselectivity and stereoselectivity. Recent breakthroughs in asymmetric catalysis have further expanded the scope of its synthesis by enabling the preparation of enantiomerically enriched derivatives.

In conclusion, CAS No. 126069-70-3, or 2-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine, represents a versatile platform for advancing both fundamental research and industrial applications. Its unique combination of electronic properties and structural flexibility positions it as a key molecule in shaping future innovations across diverse scientific domains.